2-amino-4-(1-phenyl-1H-pyrazol-4-yl)butanoic acid hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-(1-phenyl-1H-pyrazol-4-yl)butanoic acid hydrochloride involves the reaction of 1-phenyl-1H-pyrazole-4-carboxylic acid with ethyl 2-amino-4-chlorobutanoate, followed by hydrolysis and acidification to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "1-phenyl-1H-pyrazole-4-carboxylic acid", "ethyl 2-amino-4-chlorobutanoate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: React 1-phenyl-1H-pyrazole-4-carboxylic acid with ethyl 2-amino-4-chlorobutanoate in the presence of sodium hydroxide to obtain 2-amino-4-(1-phenyl-1H-pyrazol-4-yl)butanoic acid ethyl ester.", "Step 2: Hydrolyze the ethyl ester using hydrochloric acid to obtain 2-amino-4-(1-phenyl-1H-pyrazol-4-yl)butanoic acid.", "Step 3: Acidify the product with hydrochloric acid to obtain 2-amino-4-(1-phenyl-1H-pyrazol-4-yl)butanoic acid hydrochloride.", "Step 4: Isolate the product by filtration and wash with water and ethyl acetate." ] } | |
CAS RN |
2377031-87-1 |
Product Name |
2-amino-4-(1-phenyl-1H-pyrazol-4-yl)butanoic acid hydrochloride |
Molecular Formula |
C13H16ClN3O2 |
Molecular Weight |
281.7 |
Purity |
95 |
Origin of Product |
United States |
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